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Compound of Interest

Compound Name: L-Serine-2-13C

Cat. No.: B109941 Get Quote

L-Serine-2-13C: A Technical Overview for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of L-Serine-2-13C, a stable isotope-labeled

form of the amino acid L-serine, for researchers, scientists, and professionals in drug

development. This document details its chemical structure, molecular weight, and key

physicochemical properties, offering a valuable resource for its application in metabolic

research and mass spectrometry-based analyses.

Core Physicochemical Properties
L-Serine-2-13C is a non-radioactive, stable isotope-labeled amino acid where the carbon atom

at the second position (C2 or α-carbon) is replaced with a ¹³C isotope. This isotopic labeling

makes it a powerful tool for tracing the metabolic fate of serine and for use as an internal

standard in quantitative mass spectrometry.
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Property Value Source

Molecular Formula C₃H₇NO₃ [1]

Molecular Weight 106.09 g/mol [1][2]

Exact Mass 106.04594792 Da

CAS Number 89232-76-8

Isotopic Purity 99 atom % ¹³C

Chemical Purity ≥98%

Physical Form Solid

Melting Point 222 °C (decomposes)

Optical Activity [α]25/D +14.6, c = 2 in 1 M HCl

Chemical Structure
The chemical structure of L-Serine-2-13C is identical to that of L-serine, with the exception of

the isotopic enrichment at the C2 position.

IUPAC Name: (2S)-2-amino-3-hydroxy(2-¹³C)propanoic acid.

SMILES String: N--INVALID-LINK--C(O)=O.

Linear Formula: HOCH₂¹³CH(NH₂)CO₂H.

Applications in Research
L-Serine-2-¹³C serves as a crucial tool in various research applications, primarily due to its role

as a tracer and an internal standard. Its applications span across several fields:

Metabolomics and Metabolic Flux Analysis: To trace the pathways of serine metabolism and

its contribution to other metabolic networks.

Biomolecular NMR: As a labeled amino acid for structural and functional studies of proteins.
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Clinical Mass Spectrometry: As an internal standard for the accurate quantification of L-

serine in biological samples.

Proteomics: To study protein synthesis and turnover.

Experimental Protocols
Detailed experimental protocols for the use of L-Serine-2-¹³C are specific to the application and

experimental design. Researchers should refer to peer-reviewed scientific literature for

methodologies relevant to their specific area of interest, such as metabolic flux analysis, protein

NMR, or quantitative proteomics.

Logical Workflow for L-Serine-2-13C Application
The following diagram illustrates a generalized workflow for the application of L-Serine-2-¹³C in

a typical metabolic labeling experiment.
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A generalized workflow for utilizing L-Serine-2-13C in metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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